2-Bromo-4-(trifluoromethyl)benzene-1-sulfonyl chloride
Overview
Description
Synthesis Analysis
This compound may be used to synthesize butyl (E)-3-[2-bromo-4-(trifluoromethyl)phenyl]acrylate and 1-benzyl-2-(2-bromo-4-(trifluoromethyl)phenyl)indole . It has been used in the nucleophilic trifluoromethoxylation of alkyl halides .Molecular Structure Analysis
The molecular formula of 2-Bromo-4-(trifluoromethyl)benzenesulfonyl chloride is C7H3BrClF3O2S . Its average mass is 323.515 Da and its monoisotopic mass is 321.867767 Da .Chemical Reactions Analysis
In chemical reactions, 2-Bromo-4-(trifluoromethyl)benzenesulfonyl chloride may be used to synthesize butyl (E)-3-[2-bromo-4-(trifluoromethyl)phenyl]acrylate and 1-benzyl-2-(2-bromo-4-(trifluoromethyl)phenyl)indole . It has also been involved in the nucleophilic trifluoromethoxylation of alkyl halides .Physical And Chemical Properties Analysis
The compound has a boiling point of 235-236 °C , a density of 1.865 g/mL at 25 °C , and a refractive index of 1.527 . It is sensitive to moisture .Scientific Research Applications
Synthesis of Arylated Compounds
2-Bromo-4-(trifluoromethyl)benzene-1-sulfonyl chloride: is utilized in the synthesis of arylated compounds through palladium-catalyzed cross-coupling reactions . This process is fundamental in creating complex molecules for pharmaceuticals and agrochemicals.
Pharmaceutical Intermediates
The compound serves as a key intermediate in the pharmaceutical industry. It’s used to synthesize various drug precursors, particularly those that require a trifluoromethyl group for their bioactivity .
Material Science
In material science, 2-Bromo-4-(trifluoromethyl)benzene-1-sulfonyl chloride is used to modify the surface properties of materials. This modification can impart water-repellency or alter electrical conductivity .
Organic Synthesis
This chemical is a versatile reagent in organic synthesis. It’s employed to introduce sulfonyl chloride groups into organic molecules, which can then be further transformed into sulfonamides or sulfones .
Catalyst Development
Researchers use 2-Bromo-4-(trifluoromethyl)benzene-1-sulfonyl chloride in the development of new catalysts. These catalysts can enhance the efficiency of chemical reactions, reducing the need for harsh conditions or toxic chemicals .
Analytical Chemistry
In analytical chemistry, it’s used as a derivatization agent to improve the detection of certain compounds in complex mixtures through techniques like chromatography .
Safety and Hazards
Mechanism of Action
Target of Action
Sulfonyl chlorides are generally known to react with amines, alcohols, and thiols, forming sulfonamides, sulfonate esters, and thiosulfonates, respectively .
Mode of Action
The mode of action of 2-Bromo-4-(trifluoromethyl)benzene-1-sulfonyl chloride involves a nucleophilic substitution reaction . The chlorine atom in the sulfonyl chloride group is a good leaving group, making the sulfur atom electrophilic and susceptible to attack by nucleophiles .
Biochemical Pathways
The compound can be used to synthesize other compounds, such as butyl (e)-3-[2-bromo-4-(trifluoromethyl)phenyl]acrylate and 1-benzyl-2-(2-bromo-4-(trifluoromethyl)phenyl)indole , which may have specific biochemical roles.
Result of Action
It is known that the compound is hazardous and can cause skin and eye irritation .
Action Environment
Environmental factors such as temperature, pH, and the presence of other chemicals can influence the action, efficacy, and stability of 2-Bromo-4-(trifluoromethyl)benzene-1-sulfonyl chloride . For instance, the compound is sensitive to moisture , and its storage temperature is recommended to be between 2-8 degrees Celsius .
properties
IUPAC Name |
2-bromo-4-(trifluoromethyl)benzenesulfonyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrClF3O2S/c8-5-3-4(7(10,11)12)1-2-6(5)15(9,13)14/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWEGTYZLWBOTQW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(F)(F)F)Br)S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrClF3O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30381031 | |
Record name | 2-Bromo-4-(trifluoromethyl)benzene-1-sulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30381031 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
323.52 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
54403-98-4 | |
Record name | 2-Bromo-4-(trifluoromethyl)benzenesulfonyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=54403-98-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Bromo-4-(trifluoromethyl)benzene-1-sulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30381031 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Bromo-4-(trifluoromethyl)benzenesulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.